Cas no 17013-40-0 (2,4,6(1H,3H,5H)-Pyrimidinetrione,5-(1-methylethyl)-5-propyl-)

• Product Name: 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-(1-methylethyl)-5-propyl-
• CAS No: 17013-40-0
• MF: C₁₀H₁₆N₂O₃
• MW: 212.245642662048
• CID: 190946
• PubChem ID: 204813
• Update Time: 2025-04-19

2,4,6(1H,3H,5H)-Pyrimidinetrione,5-(1-methylethyl)-5-propyl- Chemical and Physical Properties

Names and Identifiers

• 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-(1-methylethyl)-5-propyl-
• 5-Isopropyl-5-propylbarbituric acid
• 5-propan-2-yl-5-propyl-1,3-diazinane-2,4,6-trione
• BRN 0199025
• 17013-40-0
• DTXSID30168804
• CHEMBL3276725
• Barbituric acid, 5-isopropyl-5-propyl-

• Inchi： 1S/C10H16N2O3/c1-4-5-10(6(2)3)7(13)11-9(15)12-8(10)14/h6H,4-5H2,1-3H3,(H2,11,12,13,14,15)
• InChI Key： HBRKBUUQAVYMSK-UHFFFAOYSA-N
• SMILES： O=C1C(C(NC(N1)=O)=O)(CCC)C(C)C

Computed Properties

• Exact Mass: 212.11618
• Monoisotopic Mass: 212.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• Density: 1.101
• Refractive Index: 1.465
• PSA: 75.27